Cas no 114915-66-1 (3H-Indeno[1,2-c]pyridazin-3-one,2,4,4a,5-tetrahydro-8-nitro-)

• Product Name: 3H-Indeno[1,2-c]pyridazin-3-one,2,4,4a,5-tetrahydro-8-nitro-
• CAS No: 114915-66-1
• MF: C₁₁H₉N₃O₃
• MW: 231.207462072372
• CID: 160017
• PubChem ID: 3087506
• Update Time: 2025-04-19

3H-Indeno[1,2-c]pyridazin-3-one,2,4,4a,5-tetrahydro-8-nitro- Chemical and Physical Properties

Names and Identifiers

• 3H-Indeno[1,2-c]pyridazin-3-one,2,4,4a,5-tetrahydro-8-nitro-
• 8-nitro-2,4,4a,5-tetrahydroindeno[1,2-c]pyridazin-3-one
• DTXSID60921545
• 3H-Indeno(1,2-c)pyridazin-3-one, 2,4,4a,5-tetrahydro-8-nitro-
• 8-Nitro-4,4a-dihydro-5H-indeno(1,2-c)pyridazin-3-one
• 2,4,4a,5-Tetrahydro-8-nitro-3H-indeno(1,2-c)pyridazin-3-one
• 114915-66-1
• 8-Nitro-4a,5-dihydro-4H-indeno[1,2-c]pyridazin-3-ol

• Inchi： 1S/C11H9N3O3/c15-10-4-7-3-6-1-2-8(14(16)17)5-9(6)11(7)13-12-10/h1-2,5,7H,3-4H2,(H,12,15)
• InChI Key： MPAKCSZPRBZIBF-UHFFFAOYSA-N
• SMILES： O=C1CC2C(C3C=C(C=CC=3C2)[N+](=O)[O-])=NN1

Computed Properties

• Exact Mass: 231.06447
• Monoisotopic Mass: 231.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 87.3Ų

Experimental Properties

• PSA: 84.6